3-(7-ethoxy-5-(thiophen-2-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazin-2-yl)phenol

• IUPAC Name: 3-(7-ethoxy-5-thiophen-2-yl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazin-2-yl)phenol
• InChI: InChI=1S/C22H20N2O3S/c1-2-26-19-9-4-8-16-18-13-17(14-6-3-7-15(25)12-14)23-24(18)22(27-21(16)19)20-10-5-11-28-20/h3-12,18,22,25H,2,13H2,1H3
• InChI Key: WTAVLZUJYRMFQY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC2=C1OC(N3C2CC(=N3)C4=CC(=CC=C4)O)C5=CC=CS5
• Molecular Formula: C22H20N2O3S
• Molecular Weight: 392.5 g/mol

Description

The compound contains a thiophene ring, which is a five-membered ring with four carbon atoms and a sulfur atom. It also appears to contain a pyrazolo[1,5-c][1,3]oxazin ring system, which is a fused ring system containing nitrogen and oxygen atoms.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the thiophene ring, possibly through a Paal-Knorr synthesis or similar method, followed by the construction of the pyrazolo[1,5-c][1,3]oxazin ring system. The ethoxy group could be introduced through a nucleophilic substitution reaction.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the thiophene and pyrazolo[1,5-c][1,3]oxazin rings, along with the ethoxy group attached to the 7-position of the pyrazolo[1,5-c][1,3]oxazin ring.

Chemical Reactions Analysis

The reactivity of this compound would likely be dominated by the presence of the heterocyclic rings. The thiophene ring, for example, is aromatic and therefore relatively stable, but can undergo electrophilic aromatic substitution reactions. The pyrazolo[1,5-c][1,3]oxazin ring might be expected to undergo reactions at the nitrogen and oxygen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the heterocyclic rings and the ethoxy group. For example, the compound is likely to be relatively non-polar and therefore soluble in organic solvents.

Scientific Research Applications

The compound , known by its chemical names “3-(7-ethoxy-5-(thiophen-2-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazin-2-yl)phenol” and “3-[10-ethoxy-7-(thiophen-2-yl)-8-oxa-5,6-diazatricyclo[7.4.0.0^{2,6}]trideca-1(9),4,10,12-tetraen-4-yl]phenol”, exhibits a complex structure that suggests a variety of potential applications in scientific research. Here is a comprehensive analysis focusing on six unique applications:

Antitumor Applications

The structural motif of pyrazolo[1,5-a]pyrimidine, which is part of the compound’s structure, has been identified as having significant potential in antitumor applications. .

Enzymatic Inhibitory Activity

Compounds with this structure have shown promise in inhibiting various enzymes, which is crucial in the treatment of diseases where enzyme regulation is disrupted. .

Antimicrobial Agents

The pyrazolo[1,5-a]pyrimidine core is also associated with antimicrobial properties. .

Antitrypanosomal Activity

This class of compounds has been reported to possess antitrypanosomal activity, which is the ability to combat Trypanosoma species that cause diseases such as sleeping sickness. .

Antischistosomal Activity

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Central Nervous System (CNS) Agents

The compound’s structure is conducive to crossing the blood-brain barrier, making it a candidate for the development of CNS agents. .

Future Directions

Future research could focus on synthesizing this compound and studying its physical and chemical properties, as well as its potential biological activities. The presence of the thiophene and pyrazolo[1,5-c][1,3]oxazin rings suggests that it might have interesting pharmacological properties.